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Compound of Interest

Compound Name: 4,4-Dimethoxy-2-butanone

Cat. No.: B155242

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4,4-Dimethoxy-2-butanone, a
versatile ketone and acetal also known as acetylacetaldehyde dimethyl acetal. This document
details its chemical structure, physicochemical properties, synthesis methodologies, and
significant applications, particularly its role as a key intermediate in the synthesis of
pharmaceuticals and agrochemicals. The information is curated for researchers, scientists, and
professionals in drug development, offering critical data and experimental insights to facilitate
further research and application.

Chemical Identity and Properties

4,4-Dimethoxy-2-butanone is an organic compound that incorporates both a ketone and an
acetal functional group.[1][2] This unique structural arrangement makes it a valuable synthon in
organic chemistry.[3]

o CAS Number: 5436-21-5[4]
e Molecular Formula: CeH1203[4]

o |[UPAC Name: 4,4-dimethoxybutan-2-one[5]
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e Synonyms: Acetylacetaldehyde dimethyl acetal, 3-Oxobutyraldehyde dimethyl acetal, 3-

Ketobutyracetal[2]

The key physicochemical properties of 4,4-Dimethoxy-2-butanone are summarized in the

table below, providing essential data for experimental design and application.

Property Value Reference(s)
Molecular Weight 132.16 g/mol [41[6]
Appearance Colorless to light yellow liquid [61[7]
Density 0.996 g/mL at 25 °C [6]
Boiling Point 178 °C (at atmospheric 6]
pressure)
70-73 °C at 20 mmHg
76-78 °C at 25 Torr [2]
Refractive Index (n20/D) 1.414 [6]

Solubility

Miscible with common organic
solvents.[8] Soluble in DMSO.

[9]

[8]19]

Flash Point

57 °C (134.6 °F) - closed cup

Chemical Structure

The chemical structure of 4,4-Dimethoxy-2-butanone features a four-carbon chain with a

ketone group at the second position and a dimethyl acetal at the fourth position.

Linear Formula: CHsCOCH2CH(OCHs3)2

SMILES: CC(=0)CC(OC)OC[5]

Synthesis and Experimental Protocols
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4,4-Dimethoxy-2-butanone is primarily synthesized via the Claisen condensation of an
acetone source with a formate ester, followed by acetalization.[7][10] The overall process is
valued for its use of readily available raw materials and relatively mild operating conditions.[7]

General Synthesis Pathway

The synthesis generally involves two key steps:

o Formation of Sodium 1-buten-3-olate: A Claisen ester condensation between acetone and a
formate ester (like methyl formate or ethyl formate) in the presence of a strong base such as
sodium methoxide.[7][10]

o Acetalization: The resulting sodium enolate is then reacted with methanol in the presence of
a strong acid (e.qg., sulfuric acid or HCI) to form 4,4-Dimethoxy-2-butanone.[7][10][11]

Starting Materials
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Caption: General synthesis pathway for 4,4-Dimethoxy-2-butanone.
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Experimental Protocol Example: Synthesis of 4-
Methylpyrimidine

While a detailed protocol for the synthesis of 4,4-Dimethoxy-2-butanone itself is proprietary or
varies, its application in subsequent reactions is well-documented. The following protocol
describes the use of 4,4-Dimethoxy-2-butanone in the synthesis of 4-methylpyrimidine.

Reaction: A mixture of formamide, water, and ammonium chloride is heated. 4,4-Dimethoxy-2-
butanone is then added dropwise to this solution. The reaction proceeds via hydrolysis of the
acetal followed by cyclization to form the pyrimidine ring.

Procedure:

o A 2-liter three-necked flask is equipped with a stirrer, thermometer, addition funnel, and a
wide-bore reflux condenser.

e The flask is charged with 750 mL of formamide, 25 mL of water, and 50 g of ammonium
chloride.

e The mixture is heated to 180-190 °C in an oil bath.

e 400 g (3.02 moles) of 4,4-dimethoxy-2-butanone is added dropwise with stirring over 6
hours. During the addition, the internal temperature may fall to around 140 °C.

e The cooling water flow in the reflux condenser is adjusted to allow for the distillation of
methanol and methyl formate formed during the reaction. The temperature at the head of the
reflux condenser should be maintained at 50-55 °C.

 After the addition is complete, heating is continued for an additional hour.
e The mixture is allowed to cool and is then poured into 1 L of 1N sodium hydroxide solution.
e The resulting solution is extracted with chloroform for 24 hours in a liquid-liquid extractor.

o The chloroform extract is separated, dried over sodium sulfate, and the chloroform is
removed by distillation.
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e The residue is distilled under reduced pressure, collecting the fraction boiling at 60—-80 °C/15
mm.

e Pure 4-methylpyrimidine is obtained by redistillation at atmospheric pressure, boiling at 140—
142 °C. The yield is typically between 54-63%.[12]

Applications in Research and Development

4,4-Dimethoxy-2-butanone is a valuable building block in organic synthesis, primarily serving
as an intermediate for more complex molecules.[3] Its bifunctional nature allows for a variety of
chemical transformations.

Pharmaceutical and Agrochemical Synthesis

This compound is a key intermediate in the production of several commercially important
products:

» Antiretroviral Drugs: It is a crucial precursor in the synthesis of Nevirapine, a non-nucleoside
reverse transcriptase inhibitor used to treat HIV/AIDS.[7]

e Herbicides: It is used to synthesize highly efficient and low-toxicity herbicides, such as 5-
Methyl-N-aryl-1,2,4-triazol-2-ylsulfonamide.[7]

o Sulfonamides: It serves as an intermediate for sulfamerazine, an important sulfonamide
drug.[13]

Synthesis of Aromatic and Heterocyclic Compounds

As a 1,3-dielectrophilic building block, 4,4-Dimethoxy-2-butanone reacts with various
nucleophiles to form a range of aromatic and heterocyclic compounds:

o Pyrimidines: Reaction with guanidines yields substituted pyrimidines.[14][15]

e Pyrazoles: Reaction with hydrazine hydrate or substituted hydrazines produces pyrazoles.
[15]

e Naphthalenes: It can be used to synthesize naphthalenes through reactions with Grignard
reagents like benzyl magnesium chloride.[14][15]
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» Toluene and Xylene: Reactions with allyl or crotyl halides in the presence of zinc can yield
toluene and o-xylene, respectively.[14][15]
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Caption: Key synthetic applications of 4,4-Dimethoxy-2-butanone.

Other Industrial Applications

Beyond pharmaceuticals and agrochemicals, 4,4-Dimethoxy-2-butanone finds use in other
industries:

» Coatings: It is used in the formulation of environmentally friendly water-based coatings for
electronic device casings.[7]

o Flavor and Fragrance: It is utilized as a flavoring agent in food and a fragrance component in
cosmetics.[3]

Safety and Handling

4,4-Dimethoxy-2-butanone is classified as a flammable liquid and vapor (H226).[2] Standard
laboratory safety precautions should be observed when handling this chemical. It should be
stored in a well-ventilated area designated for flammable liquids. Personal protective
equipment, including safety glasses, gloves, and a lab coat, is recommended.

Conclusion
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4,4-Dimethoxy-2-butanone is a significant chemical intermediate with broad applications,
particularly in the pharmaceutical and agrochemical industries. Its versatile reactivity, stemming
from the presence of both ketone and acetal functionalities, makes it an essential tool for
synthetic chemists. This guide provides foundational technical data and procedural insights to
support its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4,4-Dimethoxy-2-
butanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155242#4-4-dimethoxy-2-butanone-cas-number-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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